Cas no 17564-90-8 (Ethanimidothioicacid, N-[[(dimethylamino)carbonyl]oxy]-, methyl ester)

• Product Name: Ethanimidothioicacid, N-[[(dimethylamino)carbonyl]oxy]-, methyl ester
• CAS No: 17564-90-8
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 236764
• PubChem ID: 9577979
• Update Time: 2025-04-19

Ethanimidothioicacid, N-[[(dimethylamino)carbonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioicacid, N-[[(dimethylamino)carbonyl]oxy]-, methyl ester
• LogP
• methyl (1Z)-N-(dimethylcarbamoyloxy)ethanimidothioate
• 17564-90-8
• Acetimidic acid, N-((dimethylcarbamoyl)oxy)thio-, methyl ester

• Inchi： 1S/C6H12N2O2S/c1-5(11-4)7-10-6(9)8(2)3/h1-4H3/b7-5-
• InChI Key： XNUBGHITXPWIPO-ALCCZGGFSA-N
• SMILES： S(C)/C(/C)=N\OC(N(C)C)=O

Computed Properties

• Exact Mass: 176.06206
• Monoisotopic Mass: 176.061948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.1
• Boiling Point: 225.6°Cat760mmHg
• Flash Point: 90.2°C
• Refractive Index: 1.496
• PSA: 41.9